2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile
Overview
Description
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile is a chemical compound with the CAS Number: 20334-97-8 . It has a molecular weight of 184.2 . The IUPAC name for this compound is this compound . The InChI Code for this compound is 1S/C11H8N2O/c1-13-7-8 (6-12)9-4-2-3-5-10 (9)11 (13)14/h2-5,7H,1H3 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C11H8N2O/c1-13-7-8 (6-12)9-4-2-3-5-10 (9)11 (13)14/h2-5,7H,1H3 . This indicates that the compound contains a 2-methyl-1-oxo-1,2-dihydroisoquinoline core with a carbonitrile group at the 4-position.Physical And Chemical Properties Analysis
The melting point of this compound is reported to be between 198-199 degrees Celsius . The compound is solid at room temperature .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile involves the condensation of 2-methyl-1,2-dihydroisoquinoline-4-carbaldehyde with malononitrile followed by cyclization and oxidation.", "Starting Materials": [ "2-methyl-1,2-dihydroisoquinoline-4-carbaldehyde", "malononitrile", "sodium ethoxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,2-dihydroisoquinoline-4-carbaldehyde (1.0 equiv) and malononitrile (2.0 equiv) in ethanol and add sodium ethoxide (2.0 equiv). Heat the mixture at reflux for 6 hours.", "Step 2: Cool the reaction mixture to room temperature and acidify with acetic acid. Filter the resulting solid and wash with water to obtain the intermediate product.", "Step 3: Dissolve the intermediate product in ethanol and add hydrogen peroxide (1.5 equiv). Heat the mixture at reflux for 4 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the resulting solid. Wash with water and recrystallize from ethanol to obtain the final product, 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carbonitrile." ] } | |
CAS RN |
20334-97-8 |
Molecular Formula |
C11H8N2O |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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